Cas no 52712-76-2 (Bunazosin Hydrochloride)

• Product Name: Bunazosin Hydrochloride
• CAS No: 52712-76-2
• MF: C₁₉H₂₈ClN₅O₃
• MW: 409.910323143005
• MDL: MFCD00941411
• CID: 56302
• PubChem ID: 115305
• Update Time: 2025-10-28

Bunazosin Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-(4-Amino-6,7-dimethoxyquinazolin-2-yl)-1,4-diazepan-1-yl)butan-1-one hydrochloride
• 1-[4-(4-Amino-6,7-dimethoxyquinazolin-2-yl)-1,4-diazepan-1-yl]butan-1-one hydrochloride
• Bunazosin Hydrochloride
• BUNAZOSIN HCL
• Bunzaosin Hcl
• Detantol
• Detantol-R
• E-643
• Tox21_112917
• SCHEMBL349737
• BUNAZOSIN HYDROCHLORIDE [MART.]
• BUNAZOSIN HYDROCHLORIDE [WHO-DD]
• Bunazocine hydrochloride
• 52712-76-2
• 18V54TZ7U6
• EN300-25323632
• Bunazosin hydrochloride (JP17)
• CAS-52712-76-2
• 1H-1,4-Diazepine,1-(4-amino-6,7-dimethoxy-2-quinazolinyl)hexahydro-4-(1-oxobutyl)-,monohydrochloride
• CHEBI:31320
• 1-[4-(4-amino-6,7-dimethoxyquinazolin-2-yl)-1,4-diazepan-1-yl]butan-1-one;hydrochloride
• D01887
• 1H-1,4-Diazepine, hexahydro-1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-(1-oxobutyl)-, monohydrochloride
• Bunazosin hydrochloride [JAN]
• 1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-(1-oxobutyl)hexahydro-1H-1,4-diazepine monohydrochloride
• Bunazosin (hydrochloride)
• UNII-18V54TZ7U6
• Detantol (TN)
• BUNAZOSIN HYDROCHLORIDE [MI]
• CS-0078093
• 52712-76-2 (HCl)
• DTXSID7048588
• AKOS016014364
• Q27252034
• HY-107326A
• Andante
• E 1015
• C19H28ClN5O3
• 4-Amino-2-(4-butanoylhexahydro-1H-1,4-diazepin-1-yl)-6,7-dimethoxyquinazoline hydrochloride
• FT-0659022
• 1-BUTANONE, 1-(4-(4-AMINO-6,7-DIMETHOXY-2-QUINAZOLINYL)HEXAHYDRO-1H-1,4-DIAZEPIN-1-YL)-, HYDROCHLORIDE (1:1)
• DDQ (pharmaceutical)
• E-1015
• E643
• A829218
• E 643
• CHEMBL3182014
• DTXCID7028514
• NCGC00183272-01
• 1-[4-(4-amino-6,7-dimethoxy-quinazolin-2-yl)-1,4-diazepan-1-yl]butan-1-one; hydron; chloride;Bunazosin Hydrochloride
• NBGBEUITCPENLJ-UHFFFAOYSA-N
• 1-[4-(4-Amino-6,7-dimethoxy-2-quinazolinyl)hexahydro-1H-1,4-diazepin-1-yl]-1-butanone Hydrochloride; DDQ; DDQ (pharmaceutical); Detantol; E 643
• DA-51473
• 4-amino-2-(4-butanoylhexahydro-1H-1,4-diazepin-1-yl)-6,7-dimethoxyquinazoline HCl
• 4-Amino-2-(4-butanoyl-1,4-diazepan-1-yl)-6,7-dimethoxyquinazoline monohydrochloride
• BUNAZOSIN HYDROCHLORIDE (MART.)
• TS-08492

• MDL： MFCD00941411
• Inchi： 1S/C19H27N5O3.ClH/c1-4-6-17(25)23-7-5-8-24(10-9-23)19-21-14-12-16(27-3)15(26-2)11-13(14)18(20)22-19;/h11-12H,4-10H2,1-3H3,(H2,20,21,22);1H
• InChI Key： NBGBEUITCPENLJ-UHFFFAOYSA-N
• SMILES： Cl.O=C(CCC)N1CCN(C2N=C(C3C=C(C(=CC=3N=2)OC)OC)N)CCC1

Computed Properties

• Exact Mass: 409.18800
• Monoisotopic Mass: 373.21139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.8

Experimental Properties

• Color/Form: Crystallize from methanol ethanol
• Density: 1.221
• Melting Point: 280-282°
• Boiling Point: 620.6°C at 760 mmHg
• Flash Point: 329.1°C
• PSA: 93.81000
• LogP: 3.45410

Bunazosin Hydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on Bunazosin Hydrochloride

Bunazosin Hydrochloride: A Comprehensive Overview

Bunazosin hydrochloride, with the CAS number 52712-76-2, is a pharmaceutical compound that has garnered significant attention in the field of pharmacology and drug development. This compound is primarily known for its role as an α1-adrenergic receptor antagonist, which makes it a valuable tool in the treatment of various medical conditions, particularly those related to cardiovascular and urological systems. The compound's chemical structure and pharmacological properties have been extensively studied, making it a subject of interest for researchers and clinicians alike.

The chemical structure of bunazosin hydrochloride is characterized by its ability to selectively bind to α1-adrenergic receptors, thereby modulating their activity. This selectivity is crucial as it ensures that the compound exerts its therapeutic effects without causing significant adverse effects on other receptor subtypes. Recent studies have highlighted the importance of understanding the molecular mechanisms underlying bunazosin hydrochloride's interaction with these receptors, particularly in the context of its therapeutic applications.

One of the most notable applications of bunazosin hydrochloride is in the treatment of benign prostatic hyperplasia (BPH). BPH is a common condition among aging males, characterized by an enlarged prostate gland that can lead to urinary retention and discomfort. Bunazosin hydrochloride works by relaxing the smooth muscles in the prostate and bladder neck, thereby improving urine flow and reducing symptoms associated with BPH. Clinical trials have demonstrated the efficacy of this compound in alleviating symptoms such as urinary hesitancy, incomplete emptying, and nocturia.

In addition to its role in urology, bunazosin hydrochloride has also been explored for its potential in cardiovascular therapeutics. By antagonizing α1-adrenergic receptors, the compound can help reduce blood pressure in patients with hypertension. Recent research has focused on optimizing dosing regimens to maximize efficacy while minimizing side effects such as dizziness and orthostatic hypotension. These studies underscore the importance of personalized medicine approaches when using bunazosin hydrochloride for cardiovascular conditions.

The pharmacokinetics of bunazosin hydrochloride have been well-characterized, with studies indicating that it is rapidly absorbed following oral administration and undergoes extensive first-pass metabolism in the liver. This metabolic profile influences its bioavailability and therapeutic window, making it essential for clinicians to consider individual patient factors when prescribing this medication.

Recent advancements in drug delivery systems have also led to investigations into modified-release formulations of bunazosin hydrochloride. These formulations aim to improve patient compliance by reducing the frequency of dosing while maintaining consistent therapeutic levels throughout the day. Early results from these studies are promising, suggesting that such formulations could enhance the overall effectiveness of bunazosin hydrochloride in treating chronic conditions like BPH.

Moreover, there has been growing interest in exploring the potential off-label uses of bunazosin hydrochloride. For instance, preclinical studies have suggested that this compound may possess anti-inflammatory properties, which could make it a candidate for treating inflammatory diseases such as arthritis or inflammatory bowel disease. While these findings are still in their early stages, they highlight the versatility of bunazosin hydrochloride as a therapeutic agent.

The safety profile of bunazosin hydrochloride has been extensively evaluated across various clinical trials and post-marketing surveillance studies. Common side effects include dizziness, headache, and dry mouth; however, these are generally mild and transient. More serious adverse effects are rare but include hypotension and syncope, particularly in patients with underlying cardiovascular conditions.

From a regulatory perspective, bunazosin hydrochloride has received approval from major health authorities worldwide for its use in treating BPH and hypertension. Its approval was based on robust clinical evidence demonstrating both efficacy and safety across diverse patient populations.

In conclusion, bunazosin hydrochloride (CAS No 52712-76-2) stands as a testament to advancements in pharmaceutical research and development. Its role as an α1-adrenergic receptor antagonist has made it an indispensable tool in modern medicine, particularly for managing conditions like benign prostatic hyperplasia and hypertension. As research continues to uncover new insights into its mechanisms of action and potential applications, bunazosin hydrochloride remains at the forefront of therapeutic innovation.